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inhibitors

  • Niraparib
    Niraparib
    • Cat. No.:
    • B1663559
    • CAS No.:
    • 1038915-60-4
    • Molecular Formula:
    • C19H20N4O
    • Molecular Weight:
    • 320.4 g/mol
    Description
    Niraparib is a 2-[4-(piperidin-3-yl)phenyl]-2H-indazole-7-carboxamide that has S-configuration. It is a potent inhibitor of PARP1 and PARP2 (IC50 of 3.8 and 2.1 nM, respectively) and approved as a first-line mai...
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  • U-54494A HYDROCHLORIDE
    U-54494A HYDROCHLORIDE
    • Cat. No.:
    • B1662559
    • CAS No.:
    • 112465-94-8
    • Molecular Formula:
    • C18H25Cl3N2O
    • Molecular Weight:
    • 391.8 g/mol
    Description
    κ-opioid agonist and anticonvulsant. Perhaps acts as an NMDA antagonist.
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  • Naftopidil hydrochloride
    Naftopidil hydrochloride
    • Cat. No.:
    • B1662562
    • CAS No.:
    • 1164469-60-6
    • Molecular Formula:
    • C24H29ClN2O3
    • Molecular Weight:
    • 428.9 g/mol
    Description
    Naftopidil is an α1-adrenergic receptor antagonist that competitively inhibits α-adrenoceptor-mediated contractions induced by noradrenaline with pA2 values of 6.73-8.15 in various blood vessels from dog, rabbit...
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  • ENS-163 phosphate
    ENS-163 phosphate
    • Cat. No.:
    • B1662751
    • CAS No.:
    • 117707-51-4
    • Molecular Formula:
    • C11H19N2O5PS
    • Molecular Weight:
    • 322.32 g/mol
    Description
    ENS-163 phosphate is a selective muscarinic M1 receptor agonist.
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  • Necrosulfonamide
    Necrosulfonamide
    • Cat. No.:
    • B1662192
    • CAS No.:
    • 1360614-48-7
    • Molecular Formula:
    • C18H15N5O6S2
    • Molecular Weight:
    • 461.5 g/mol
    Description
    Necroptosis inhibitor. Blocks mixed lineage kinase domain-like protein (MLKL), a critical substrate of receptor-interacting serine-threonine kinase 3 (RIP3) during necrosis. Prevents MLKL-RIP1-RIP3 necrosome com...
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  • Sdz 220-581
    Sdz 220-581
    • Cat. No.:
    • B1662210
    • CAS No.:
    • 174575-17-8
    • Molecular Formula:
    • C16H17ClNO5P
    • Molecular Weight:
    • 369.73 g/mol
    Description
    SDZ 220-581 is a potent, competitive antagonist at the NMDA glutamate receptor subtype(pKi= 7.7).IC50 Value:Target: NMDA receptorin vitro: Wake-promoting doses of LSN2463359 and LSN2814617 attenuated deficits in...
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  • Tricarbonyldichlororuthenium(II) dimer
    Tricarbonyldichlororuthenium(II) dimer
    • Cat. No.:
    • B1662661
    • CAS No.:
    • 22594-69-0
    • Molecular Formula:
    • C6Cl4O6Ru2
    • Molecular Weight:
    • 512 g/mol
    Description
    Carbon monoxide-releasing molecule. Causes vasodilatation in isolated aortic rings in vitro. Cytotoxic to smooth muscle cells in vitro after prolonged (24h) exposure. Exhibits antihypertensive effects in vivo. R...
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  • 1-(3-Benzyl-2-iminobenzimidazol-1-yl)-3-(4-methylphenoxy)propan-2-ol
    1-(3-Benzyl-2-iminobenzimidazol-1-yl)-3-(4-methylphenox...
    • Cat. No.:
    • B1663100
    • CAS No.:
    • 488745-62-6
    • Molecular Formula:
    • C24H25N3O2
    • Molecular Weight:
    • 387.5 g/mol
    Description
    Selective modulator of G protein-coupled inward rectifier K (GIRK);  High Quality Biochemicals for Research Uses
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  • 1-Acetyl-3,2-toluyl-5-fluorouracil
    1-Acetyl-3,2-toluyl-5-fluorouracil
    • Cat. No.:
    • B1663194
    • CAS No.:
    • 71861-76-2
    • Molecular Formula:
    • C14H11FN2O4
    • Molecular Weight:
    • 290.25 g/mol
    Description
    1-Acetyl-3-o-toluyl-5-fluorouracil is a potent an antineoplastic agent.
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  • (2,2,6,6-tetramethylpiperidin-4-yl) heptanoate;hydrochloride
    (2,2,6,6-tetramethylpiperidin-4-yl) heptanoate;hydrochl...
    • Cat. No.:
    • B1662606
    • CAS No.:
    • 849461-91-2
    • Molecular Formula:
    • C16H32ClNO2
    • Molecular Weight:
    • 305.9 g/mol
    Description
    Potent non-competitive antagonist of neuronal nicotinic ACh receptors (nAChRs). Produces long-lasting inhibition of neuronal nAChRs formed by the combination of the most abundant α and β subunits (i.e. α3, α4 an...
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